Cas no 7163-50-0 (2-(4-methylphenyl)-2-oxoacetic acid)

2-(4-methylphenyl)-2-oxoacetic acid Properties

Names and Identifiers

• 2-Oxo-2-(p-tolyl)acetic acid
• (4-methylphenyl)(oxo)acetic acid
• 2-(4-methylphenyl)-2-oxoacetic acid
• Benzeneacetic acid,4-methyl-a-oxo-
• benzeneacetic acid, 4-methyl-alpha-oxo-
• Benzeneacetic acid, 4-methyl-.alpha.-oxo-
• AB01330068-02
• 4-methylphenylglyoxylic acid
• F79841
• EN300-15169
• CS-0213122
• Z118430526
• DTXSID40221873
• 4-Methylbenzoylformic acid
• SCHEMBL1104323
• (4-Methylphenyl)(oxo)acetic acid
• A837265
• CHEMBL130324
• FT-0602449
• AKOS001187932
• 4-methylbenzoylformicacid
• para-Methylbenzoylformic acid
• BS-13596
• (4-Methylphenyl)(oxo)acetic acid #
• 2-oxo-2-p-tolylacetic acid
• 2-Oxo-2-(p-tolyl)aceticacid
• (4-Methylphenyl)glyoxylic acid
• Benzeneacetic acid, 4-methyl-alpha-oxo-
• 7163-50-0
• NCGC00337841-01
• J-501443
• DTXCID70144364
• DB-005513
• +Expand

• MDL： MFCD00961859
• InChIKey： UIIIPQVTXBPHTI-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H8O3/c1-6-2-4-7(5-3-6)8(10)9(11)12/h2-5H,1H3,(H,11,12)
• SMILES： CC1=CC=C(C=C1)C(=O)C(=O)O

Computed Properties

• Exact Mass: 164.04734
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 164.047344113g/mol
• Heavy Atom Count: 12
• Complexity: 190
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37
• Boiling Point: 290.6 °C at 760 mmHg
• Flash Point: 143.8 °C
• Density: 1.244